Cas no 148516-11-4 (Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate)

• Product Name: Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate
• CAS No: 148516-11-4
• MF: C₂₁H₁₈FNO₂
• MW: 335.371529102325
• MDL: MFCD09032923
• CID: 65090
• PubChem ID: 10958602
• Update Time: 2025-11-02

Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate
• 2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinecarboxylic acid ethyl ester
• N-1 ETHYL-2-CYCLOPROPYL-4-(4-FLUOROPHENYL)-QUINOLYL-3- CARBOXYLATE
• Ethyl 2-cyclopropyl-4-(4-fluorophenyl)-quinoline-3-carboxylate
• Ethyl 2-cyclopropyl-4-(4-fluorophenyl)-quinolyl-3-carboxylate
• P-0
• 3-carboxylato-2-cyclopropyl-5-ethyl-4-(4-fluorophenyl)quinolin-6-yl
• 3-Quinolinecarboxylic acid, 2-cyclopropyl-4-(4-fluorophenyl)-, ethyl ester
• C21H18FNO2
• 3-Quinolinecarboxylicacid, 2-cyclopropyl-4-(4-fluorophenyl)-, ethyl ester
• Jsp002793
• Ethyl-2-Cyclopropyl-4-(4-Fluorophenyl)-Quinolyl-3-Carboxylate
• BCP12208
• Ethyl2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate
• CS-0151819
• 148516-11-4
• DTXSID50449844
• AC-3404
• Ethyl2-cyclopropyl-4-(4-fluorophenyl)quinolyl-3-carboxylate
• AS-15048
• Ethyl 2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinecarboxylate
• AKOS015896431
• MFCD09032923
• FT-0651885
• SB73042
• D82225
• A24864

• MDL： MFCD09032923
• Inchi： 1S/C21H18FNO2/c1-2-25-21(24)19-18(13-9-11-15(22)12-10-13)16-5-3-4-6-17(16)23-20(19)14-7-8-14/h3-6,9-12,14H,2,7-8H2,1H3
• InChI Key： GBRCWXJKFLLFPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1C(=O)OCC)C1CC1

Computed Properties

• Exact Mass: 335.13200
• Monoisotopic Mass: 335.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 4.7

Experimental Properties

• Density: 1.248
• Melting Point: 74-76 ºC
• Boiling Point: 469.169 °C at 760 mmHg
• Flash Point: 469.169 °C at 760 mmHg
• Refractive Index: 1.627
• PSA: 39.19000
• LogP: 5.09500

Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate

Comprehensive Overview of Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate (CAS No. 148516-11-4)

Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate (CAS No. 148516-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique molecular structure, combining a cyclopropyl group, a fluorophenyl moiety, and an ethyl ester functional group, making it a versatile intermediate for various applications. Researchers and industry professionals frequently search for CAS 148516-11-4 due to its potential in drug discovery and advanced material synthesis.

The compound's molecular formula is C₂₁H₁₈FNO₂, with a molecular weight of 335.37 g/mol. Its structural complexity and the presence of a fluorine atom contribute to its distinct chemical properties, such as enhanced stability and reactivity in certain synthetic pathways. The ethyl ester group in Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate also makes it a valuable precursor for further chemical modifications, particularly in the development of bioactive molecules.

One of the most searched topics related to this compound is its role in medicinal chemistry. The quinoline scaffold is a well-known pharmacophore found in many FDA-approved drugs, and the addition of a 4-fluorophenyl group can influence binding affinity and metabolic stability. Researchers are exploring CAS 148516-11-4 for potential applications in treating diseases such as cancer, inflammation, and infectious diseases, aligning with the growing demand for novel therapeutic agents.

In addition to its pharmaceutical potential, Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate is also investigated for its use in advanced materials. The compound's aromatic system and functional groups make it a candidate for organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. This aligns with the increasing interest in sustainable and energy-efficient technologies, a hot topic in both academic and industrial circles.

Synthetic routes to CAS 148516-11-4 often involve multi-step reactions, including cyclization and esterification processes. Optimizing these synthetic pathways is a common focus for chemists, as it impacts the compound's yield, purity, and scalability. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly methods for producing Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate, addressing the global push for sustainable chemical practices.

The market for quinoline derivatives like CAS 148516-11-4 is expanding, driven by their diverse applications and the continuous demand for innovative compounds. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Quality control, regulatory compliance, and competitive pricing are key factors influencing its commercial availability.

For researchers handling Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate, proper storage and handling are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.

In summary, Ethyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate (CAS No. 148516-11-4) is a promising compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for drug discovery and material innovation. As research progresses, this compound is likely to play an even more significant role in addressing contemporary scientific and industrial challenges.